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Compound of Interest

Compound Name:
2-bromo-5-chloro-7-methyl-1H-

indole

CAS No.: 1388074-98-3

Cat. No.: B2971039

Get Quote

CAS Registry Number: 1388074-98-3 Molecular Formula: C₉H₇BrClN Molecular Weight:

244.52 g/mol [1][2]

Executive Summary
2-Bromo-5-chloro-7-methyl-1H-indole is a tri-functionalized indole scaffold characterized by

distinct electrophilic sites at the C2 and C5 positions. It serves as a critical building block in the

synthesis of complex pharmaceuticals, particularly for targeting G-protein coupled receptors

(GPCRs) and kinase inhibitors. Its structural uniqueness lies in the orthogonal reactivity

between the C2-bromide and C5-chloride, allowing for sequential, regioselective cross-coupling

reactions.

Chemical Identity & Physicochemical Properties[3]
[4][5][6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2971039#bc-rfq
https://www.matrixscientific.com/product/buy-2-bromo-5-chloro-7-methyl-1h-indole
https://www.chemicalbook.com/chemicalproductproperty_ru_CB53145031.htm
https://www.benchchem.com/product/b2971039/docs?utm_src=pdf-body#technical-guide-2-bromo-5-chloro-7-methyl-1h-indole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2971039?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

CAS Number 1388074-98-3

IUPAC Name 2-bromo-5-chloro-7-methyl-1H-indole

SMILES Cc1cc(Cl)cc2[nH]c(Br)cc12

Appearance Off-white to pale yellow solid (typical)

Solubility
Soluble in DMSO, DMF, CH₂Cl₂; sparingly

soluble in water

Stability
Sensitive to oxidation and light; store under inert

atmosphere at -20°C

Structural Analysis[8]
C2-Bromo: Highly reactive electrophile; susceptible to oxidative addition by Pd(0).

C5-Chloro: Less reactive electrophile; requires specialized ligands or higher temperatures for

activation, enabling site-selective chemistry.

C7-Methyl: Steric modulator; influences binding affinity in active sites and prevents

metabolism at the C7 position.

Synthesis & Preparation Protocols
Synthesis of 2-bromoindoles requires bypassing the inherent instability of the C2-Br bond. Two

primary methodologies are recommended depending on scale and available precursors.

Method A: Direct C2-Bromination of 5-Chloro-7-
methylindole
This method utilizes the parent scaffold, 5-chloro-7-methylindole (CAS 15936-77-3).

Protocol:

N-Protection (Critical): Dissolve 5-chloro-7-methylindole in THF. Add NaH (1.1 eq) at 0°C,

followed by Phenylsulfonyl chloride (PhSO₂Cl) or Boc₂O. Rationale: Electron-withdrawing
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groups stabilize the indole ring against oxidative degradation during bromination.

Lithiation: Cool the protected indole solution to -78°C. Add LDA (Lithium Diisopropylamide,

1.1 eq) dropwise. Stir for 1 hour to generate the C2-lithio species.

Bromination: Add a solution of CBr₄ or NBS (N-Bromosuccinimide) in THF at -78°C. Allow to

warm to RT.

Deprotection: Remove the protecting group (e.g., TBAF for silyl, or mild base for sulfonyl)

under controlled conditions to yield the free N-H indole.

Method B: De Novo Cyclization (Gem-Dibromovinyl
Route)
A more robust route avoiding lithiation, suitable for larger scales.

Protocol:

Precursor: Start with 2-amino-5-chloro-3-methylbenzaldehyde (or ketone equivalent).

Gem-Dibromovinyl Formation: React with CBr₄/PPh₃ (Ramirez olefination).

Cyclization: Treat the gem-dibromovinyl aniline with a copper catalyst (CuI) and base

(Cs₂CO₃) in DMSO.

Mechanism: Intramolecular C-N coupling yields the 2-bromoindole directly.

Visualization: Synthesis Workflow
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Caption: Step-wise synthesis via C2-lithiation strategy ensuring regiochemical integrity.

Reactivity & Applications in Drug Discovery[3]
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The core value of CAS 1388074-98-3 is its orthogonal reactivity profile.

Selective Cross-Coupling (Suzuki-Miyaura)
The C2-Br bond has a lower bond dissociation energy and reacts faster than the C5-Cl bond.

Step 1 (C2 Functionalization): React with Boronic Acid A using Pd(PPh₃)₄ / Na₂CO₃ at 60°C.

The C5-Cl remains intact.

Step 2 (C5 Functionalization): React with Boronic Acid B using Pd₂(dba)₃ / XPhos at 100°C

to functionalize the chloride.

Nucleophilic Substitution (SNAr)
While indoles are electron-rich, the presence of the 2-bromo group renders the C2 position

susceptible to nucleophilic attack if the nitrogen is protected with an electron-withdrawing group

(EWG).

Visualization: Orthogonal Selectivity
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Caption: Sequential functionalization strategy exploiting the reactivity difference between C2-Br

and C5-Cl.

Handling & Safety Protocols
Hazard Class: Irritant (Skin/Eye/Respiratory).

Storage: 2-Bromoindoles are prone to autoxidation. Store at -20°C under Argon or Nitrogen.

Incompatibility: Strong oxidizing agents. Avoid exposure to light for prolonged periods.

Emergency: In case of contact, wash with copious amounts of water. Use standard PPE

(gloves, goggles, lab coat).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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